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Introduction

Halosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide highly effective for
the control of problematic nutsedge species (Cyperus spp.) in various turfgrass environments.
[1] Its systemic action and favorable turfgrass safety profile make it a valuable tool in integrated
weed management programs.[2] This document provides detailed application notes and
experimental protocols for researchers and scientists investigating the use of halosulfuron for
nutsedge control in turfgrass settings.

Mode of Action

Halosulfuron is absorbed by the leaves, shoots, and roots of the target weed. It is a potent
inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase
(AHAS).[1] This enzyme is crucial for the biosynthesis of branched-chain amino acids—valine,
leucine, and isoleucine—which are essential for protein synthesis and cell division. Inhibition of
ALS leads to a cessation of cell division and plant growth, ultimately resulting in the death of
the susceptible weed. Visible symptoms, such as chlorosis and necrosis, typically appear within
one to two weeks of application, with complete control occurring in two to four weeks.[3]
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Halosulfuron's Mode of Action Pathway

Application Recommendations and Efficacy Data

Effective nutsedge control with halosulfuron is dependent on proper application timing, rates,
and the potential need for sequential applications.

Application Timing

For optimal results, halosulfuron should be applied to actively growing nutsedge, ideally at the
three- to eight-leaf stage.[3][4] Applications made early in the summer, before the formation of
new tubers, are most effective for long-term control.[2]

Application Rates and Adjuvants

Application rates typically range from 0.031 to 0.062 Ibs active ingredient per acre (a.i./A). The
addition of a non-ionic surfactant (NIS) at 0.25% v/v is generally recommended to enhance
foliar uptake and efficacy.[2]

Sequential Applications

A single application of halosulfuron may provide initial control, but sequential applications are
often necessary for season-long management, especially in dense infestations.[5][6][7] The
timing of the follow-up application is critical; research suggests a second application 4 to 6
weeks after the initial treatment can significantly improve control.[5]

Efficacy Data Summary
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The following tables summarize quantitative data from various studies on the efficacy of
halosulfuron for nutsedge control in turfgrass.

Table 1: Efficacy of Single and Sequential Halosulfuron Applications on Nutsedge

Nutsedge Application Application Study
. . . % Control
Species Rate (Ib a.i./A) Timing Reference
Single
Purple Nutsedge  0.062 Application (31 65% [5]
DATY)

Sequential (4
92% (for 2
Purple Nutsedge  0.062 weeks after [5]
o weeks)
initial)

Sequential (6 )
Marginally
Purple Nutsedge  0.062 weeks after [5]
o Acceptable
initial)

- Sequential (3-
Yellow Nutsedge  Not Specified ) >95% [61[7]
week interval)

Nutsedge 0.047 End of Season 86-88% [8]

Nutsedge 0.062 End of Season 86-88% [8]

IDAT: Days After Treatment

Table 2: Turfgrass Tolerance to Halosulfuron
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Turfgrass Species Tolerance Level Notes Study Reference

Includes Kentucky

bluegrass, perennial
Cool-Season Grasses  Tolerant

ryegrass, tall fescue,

and fine fescue.

Includes
Warm-Season
Tolerant bermudagrass and [2]
Grasses )
zoysiagrass.
All major turfgrass Except annual
) Very Good Tolerance [2]
species bluegrass.
) Acceptable (short- Some minor, transient
Perennial Ryegrass ) o o
lived injury) injury observed.

Experimental Protocols

The following protocols are provided as a guide for conducting herbicide efficacy trials with
halosulfuron for nutsedge control in turfgrass.

Field Efficacy Trial Protocol

This protocol outlines a standard methodology for evaluating the efficacy of halosulfuron in a
field setting.

4.1.1 Experimental Design

e Design: Randomized Complete Block Design (RCBD) is recommended to account for field
variability.[3][10]

» Replications: A minimum of three to four replications should be used for each treatment.[10]

o Plot Size: Atypical plot size is 2 x 10 meters or 2 x 15 meters to minimize spray drift between
plots.

o Treatments: Include a range of halosulfuron application rates, a standard herbicide for
comparison, and an untreated control.
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4.1.2 Site Selection and Preparation

Select a site with a uniform and dense population of the target nutsedge species.

The turfgrass should be well-established and actively growing.

Mow the area to a uniform height 2 to 3 days prior to herbicide application.[3]

4.1.3 Herbicide Application

Equipment: Use a CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to
deliver a consistent spray volume (e.g., 3 gallons per 1000 ft? at 40 psi).[10]

Mixing: Prepare spray solutions according to the calculated rates for each treatment. Include
a non-ionic surfactant as recommended.

Application: Apply treatments uniformly to the designated plots, avoiding overlap and drift to
adjacent plots.

4.1.4 Data Collection

Visual Ratings: Assess nutsedge control and turfgrass injury at regular intervals (e.g., 7, 14,
28, and 56 days after treatment). Use a scale of 0% (no control/injury) to 100% (complete
control/death).

Biomass Sampling: At the conclusion of the trial, harvest above-ground nutsedge biomass
from a defined quadrat within each plot. Dry the samples to a constant weight to determine
the dry biomass.

Tuber Counts: Excavate soil cores from each plot to count the number of viable nutsedge
tubers.

4.1.5 Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA).[11][12]

If the ANOVA indicates significant treatment effects, perform a means separation test, such
as Fisher's Protected Least Significant Difference (LSD) or Tukey's HSD, to compare
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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